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Compound of Interest

Compound Name: TTA-P1

Cat. No.: B12414471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a TTA-P1 stock

solution using dimethyl sulfoxide (DMSO) as the solvent. TTA-P1 is a potent, state-independent

inhibitor of human T-type calcium channels, which are implicated in a variety of physiological

and pathophysiological processes, including neuronal firing, hormone secretion, and cell

proliferation. Accurate preparation of stock solutions is critical for reproducible experimental

results.

Quantitative Data Summary
For ease of reference, the key quantitative data for TTA-P1 are summarized in the table below.
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Parameter Value

Molecular Formula C₁₉H₂₇Cl₂FN₂O

Molecular Weight 403.35 g/mol

CAS Number 918333-06-9

Recommended Solvent Dimethyl Sulfoxide (DMSO)

Suggested Stock Concentration 10 mM - 50 mM in DMSO

Storage of Solid Compound Store at -20°C upon receipt

Storage of Stock Solution Aliquot and store at -20°C for up to 1 month

Experimental Protocols
Materials

TTA-P1 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM TTA-P1 Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM TTA-P1 stock solution in DMSO.

Adjustments can be made based on the desired concentration and volume.

1. Pre-Preparation:

Ensure all materials and equipment are clean and readily accessible.
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Bring the TTA-P1 powder and DMSO to room temperature before opening to prevent
condensation.
Perform all steps in a well-ventilated area or a chemical fume hood.

2. Weighing TTA-P1:

Tare a sterile microcentrifuge tube on the analytical balance.
Carefully weigh out 4.03 mg of TTA-P1 powder directly into the tared tube.
Calculation:
Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
Mass (mg) = 10 mmol/L x 0.001 L x 403.35 g/mol x 1000 mg/g = 4.03 mg

3. Dissolving TTA-P1 in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the TTA-P1 powder.
Close the tube tightly and vortex thoroughly for at least 1-2 minutes until the powder is
completely dissolved. A clear solution should be obtained. Gentle warming (e.g., in a 37°C
water bath) can be used to aid dissolution if necessary, but avoid excessive heat.

4. Aliquoting and Storage:

Once the TTA-P1 is fully dissolved, it is recommended to aliquot the stock solution into
smaller, single-use volumes (e.g., 10-50 µL) in sterile cryovials or microcentrifuge tubes. This
minimizes freeze-thaw cycles which can degrade the compound.
Clearly label each aliquot with the compound name (TTA-P1), concentration (10 mM),
solvent (DMSO), and the date of preparation.
Store the aliquots at -20°C. For long-term storage, -80°C is preferable. Stock solutions are
generally stable for up to one month at -20°C.

5. Preparation of Working Solutions:

When ready to use, thaw a single aliquot of the TTA-P1 stock solution at room temperature.
Dilute the stock solution to the desired final concentration using the appropriate cell culture
medium or experimental buffer.
Important: Ensure the final concentration of DMSO in the working solution is low (typically
<0.1%) to avoid solvent-induced cellular toxicity. Perform a vehicle control experiment with
the same final concentration of DMSO.
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Visualizations
Experimental Workflow for TTA-P1 Stock Solution
Preparation

Preparation

Dissolution

Storage

Start

Weigh 4.03 mg TTA-P1

Add 1 mL DMSO

Vortex until dissolved

Aliquot into single-use volumes

Store at -20°C

End

 

Cell Membrane

T-type Ca²⁺ Channel
(e.g., Cav3.1, Cav3.2, Cav3.3)

Ca²⁺ Influx

Allows

TTA-P1

Inhibition

Downstream Cellular Responses
(e.g., Neuronal Firing, Gene Expression)

Triggers

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12414471?utm_src=pdf-body
https://www.benchchem.com/product/b12414471?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols for TTA-P1 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12414471#how-to-prepare-tta-p1-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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